Cas no 75618-39-2 (5-Pyridin-4-ylcyclohexane-1,3-dione)

• Product name: 5-Pyridin-4-ylcyclohexane-1,3-dione
• CAS No: 75618-39-2
• MF: C₁₁H₁₁NO₂
• MW: 189.21054
• MDL: MFCD11840300
• CID: 1039692
• PubChem ID: 10375237

5-Pyridin-4-ylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Pyridin-4-ylcyclohexane-1,3-dione
• 5-(4-pyridinyl)-1,3-cyclohexanedione
• 5-(4-pyridyl)cyclohexane-1,3-dione
• 5-(pyridin-4-yl)cyclohexane-1,3-dione
• ANW-67252
• CTK7H2551
• SBB055322
• SureCN7564358
• DTXSID30438872
• PLOQUILDFXDGMN-UHFFFAOYSA-N
• MFCD11840300
• A917733
• SCHEMBL7564358
• F52290
• AKOS016006632
• 75618-39-2
• DB-333132

• MDL： MFCD11840300
• Inchi： InChI=1S/C11H11NO2/c13-10-5-9(6-11(14)7-10)8-1-3-12-4-2-8/h1-4,9H,5-7H2
• InChI Key： PLOQUILDFXDGMN-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(=O)C1)C1=CC=NC=C1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų
• XLogP3: 0.3

Experimental Properties

• Boiling Point: 377.6°C at 760 mmHg

5-Pyridin-4-ylcyclohexane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C